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Compound of Interest

Compound Name:
tert-butyl 2-oxo-3H-benzimidazole-

1-carboxylate

Cat. No.: B123817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of tert-butyl 2-oxo-3H-
benzimidazole-1-carboxylate, focusing on its role as an N-Boc protected derivative of 2-oxo-

benzimidazole (benzimidazolone). The tert-butyloxycarbonyl (Boc) group serves as a crucial

protecting group for the nitrogen atom of the benzimidazole ring system, facilitating selective

modifications at other positions of the molecule in multi-step organic syntheses. This document

outlines the synthesis of this compound, its chemical properties, and detailed protocols for its

deprotection.

Introduction
Tert-butyl 2-oxo-3H-benzimidazole-1-carboxylate is a key intermediate in medicinal

chemistry and drug discovery. The benzimidazole core is a privileged scaffold found in

numerous pharmacologically active compounds.[1][2][3][4] The introduction of a Boc protecting

group on one of the nitrogen atoms of the benzimidazolone ring allows for precise chemical

manipulation of the molecule. The Boc group is favored due to its stability under a wide range

of reaction conditions and its facile removal under acidic conditions.[5][6]
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The synthesis of tert-butyl 2-oxo-3H-benzimidazole-1-carboxylate is analogous to the N-Boc

protection of other amines and heterocyclic compounds, typically involving the reaction of 2-

oxo-benzimidazole with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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